Cas no 2156749-27-6 (3-(2-chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine)

• Product Name: 3-(2-chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine
• CAS No: 2156749-27-6
• MF: C₉H₆ClF₂N₃
• MW: 229.613847255707
• CID: 6323650
• PubChem ID: 165951264
• Update Time: 2025-06-09

3-(2-chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine
• 2156749-27-6
• EN300-1149645

• Inchi： 1S/C9H6ClF2N3/c10-6-3-4(11)1-2-5(6)8-7(12)9(13)15-14-8/h1-3H,(H3,13,14,15)
• InChI Key： PLKIBXQSXCRLBJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=C(C(N)=NN1)F)F

Computed Properties

• Exact Mass: 229.0218312g/mol
• Monoisotopic Mass: 229.0218312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(2-chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine

3-(2-Chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine (CAS No. 2156749-27-6): An Overview of a Promising Compound in Pharmaceutical Research

3-(2-Chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine (CAS No. 2156749-27-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its chloro, fluoro, and pyrazole moieties, has been the subject of extensive studies aimed at elucidating its biological activities and potential uses in the treatment of various diseases.

The chemical structure of 3-(2-chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine is particularly noteworthy. The presence of the chloro and fluoro substituents on the phenyl ring, along with the fluoro substituent on the pyrazole ring, imparts unique electronic and steric properties to the molecule. These properties are crucial for its interactions with biological targets and contribute to its potential as a therapeutic agent.

In recent years, there has been a growing interest in the development of compounds with dual or multiple pharmacological activities. 3-(2-Chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine has shown promise in this regard, exhibiting both anti-inflammatory and anti-cancer properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 3-(2-Chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine has also shown significant anti-cancer activity. Research has indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-(2-Chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine have also been investigated to ensure its suitability for therapeutic use. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, the ability to predict and optimize the pharmacological properties of new compounds is crucial. Computational methods, such as molecular docking and molecular dynamics simulations, have been employed to gain insights into the binding interactions of 3-(2-Chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine with its target proteins. These studies have provided valuable information on the key residues involved in ligand-receptor interactions and have guided the design of more potent analogs.

The clinical potential of 3-(2-Chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine is further supported by preclinical studies in animal models. In models of inflammatory diseases, such as rheumatoid arthritis and colitis, treatment with this compound has resulted in significant reductions in disease severity and improved clinical outcomes. Similarly, in cancer models, it has demonstrated efficacy in reducing tumor growth and metastasis.

In conclusion, 3-(2-Chloro-4-fluorophenyl)-4-fluoro-1H-pyrazol-5-amine (CAS No. 2156749-27-6) represents a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in clinical settings.